![molecular formula C7H8O4 B135884 6-Acetoxy-2H-pyran-3(6H)-one CAS No. 62644-49-9](/img/structure/B135884.png)
6-Acetoxy-2H-pyran-3(6H)-one
Overview
Description
6-Acetoxy-2H-pyran-3(6H)-one, commonly referred to as 6-APO, is a chemical compound that has been used in a variety of scientific applications. It is a heterocyclic compound consisting of a six-membered ring with two oxygen atoms and a single acetoxy group attached to the ring. 6-APO is a versatile compound that has been used in a variety of chemical syntheses, as well as in scientific research applications.
Scientific Research Applications
Catalysis and Stereochemistry
- Palladium-Catalyzed Stereospecific Substitution: 6-Acetoxy-2H-pyran-3(6H)-one is used in palladium-catalyzed allylic substitutions with alcohols, resulting in nearly complete retention of configuration and high enantiomeric excesses (Deen et al., 1999).
Synthesis and Organic Chemistry
- Synthesis of 6-Alkoxy Derivatives: This compound is utilized in the stereoselective esterification with acetic and formic acid and for direct synthesis of 6-alkoxy derivatives, showcasing its versatility in organic synthesis (Constantinou-Kokotou et al., 1991).
- Potential in Disaccharide Synthesis: It's employed for synthesizing 6-Hydroxy-2H-pyran-3(6H)-onyl-hexoses, acting as potential precursors for a variety of disaccharides (Grynkiewicz & Zamojski, 1978; 1979).
- Lipase-Catalyzed Enantioselective Synthesis: Used for kinetic resolution through lipase-catalyzed transesterification and esterification, producing enantiomerically pure variants (Heuvel et al., 1997).
Pharmaceutical and Medicinal Chemistry
- Antimicrobial Properties: Derivatives of 2H-pyran-3(6H)-ones, which include this compound, have been synthesized and shown significant activity against gram-positive bacteria (Georgiadis et al., 1992).
properties
IUPAC Name |
(5-oxo-2H-pyran-2-yl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O4/c1-5(8)11-7-3-2-6(9)4-10-7/h2-3,7H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJVMFCRCFSJODB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1C=CC(=O)CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00455697 | |
Record name | 6-Acetoxy-2H-pyran-3(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00455697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62644-49-9 | |
Record name | 6-Acetoxy-2H-pyran-3(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00455697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the reactivity of 6-Acetoxy-2H-pyran-3(6H)-one?
A1: The research primarily explores the use of this compound as a substrate in Palladium-catalyzed stereospecific allylic substitution reactions. [, ] This is significant because it offers a route to synthesize a variety of substituted pyranone derivatives, which are important structural motifs in many biologically active natural products and pharmaceuticals.
Q2: What information do the research papers provide about the mechanism of these reactions?
A2: Both papers [, ] highlight that the reactions proceed with retention of configuration at the allylic position of this compound. This stereospecificity is crucial for controlling the three-dimensional structure of the final products, which can significantly impact their biological activity. While the exact mechanistic details are not extensively discussed, the use of a Palladium catalyst suggests the involvement of π-allyl palladium intermediates in the reaction pathway.
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